Cas no 998-29-8 (Tri-n-propylsilane)

• Product Name: Tri-n-propylsilane
• CAS No: 998-29-8
• MF: C₉H₂₁Si
• MW: 157.34854388237
• MDL: MFCD00009358
• CID: 83284
• PubChem ID: 24856768
• Update Time: 2025-05-19

Tri-n-propylsilane Chemical and Physical Properties

Names and Identifiers

• Tri-n-propylsilane
• tripropylsilicon
• MFCD00009358
• Tripropylsilane, 99%
• Tripropylsilane
• EINECS 213-649-1
• FT-0633217
• Silicon tri-n-propyl
• NNJ2F2HV9X
• AS-81765
• NSC-96837
• Silane, tripropyl-
• 998-29-8
• NSC 96837
• ZHOVAWFVVBWEGQ-UHFFFAOYSA-N
• Tri-n-propyl silane
• DTXSID80870824
• UNII-NNJ2F2HV9X
• Q56860082
• NSC96837
• DB-057802
• MMYRBBZVCDXGHG-UHFFFAOYSA-N

• MDL： MFCD00009358
• Inchi： 1S/C9H21Si/c1-4-7-10(8-5-2)9-6-3/h4-9H2,1-3H3
• InChI Key： MMYRBBZVCDXGHG-UHFFFAOYSA-N
• SMILES： [Si](CCC)(CCC)CCC |^1:0|
• BRN： 1733500

Computed Properties

• Exact Mass: 158.14900
• Monoisotopic Mass: 157.141252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 47.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.758 g/mL at 25 °C(lit.)
• Boiling Point: 171 °C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.426(lit.)
• PSA: 0.00000
• LogP: 3.44350
• Solubility: Not determined
• Vapor Pressure: 1.8±0.3 mmHg at 25°C

Tri-n-propylsilane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives

Additional information on Tri-n-propylsilane

Tri-n-propylsilane (CAS No. 998-29-8): Applications and Recent Advancements in Chemical Research

Tri-n-propylsilane, with the chemical formula C₆H₁₅Si, is a organosilicon compound characterized by a trimethylsilyl group attached to a propyl chain. This compound, identified by its CAS number 998-29-8, has garnered significant attention in the field of organic synthesis and analytical chemistry due to its unique properties and versatile applications. Its molecular structure, featuring a highly reactive silicon center, makes it an invaluable reagent in various chemical transformations.

The primary utility of Tri-n-propylsilane lies in its role as a silylation agent. Silylation involves the reaction of silicon-containing compounds with organic molecules, typically to protect functional groups or facilitate further chemical modifications. In recent years, the demand for efficient silylation reagents has surged, particularly in pharmaceutical research and biotechnology. Tri-n-propylsilane has emerged as a preferred choice due to its stability, reactivity, and compatibility with a wide range of substrates.

One of the most notable applications of Tri-n-propylsilane is in the synthesis of complex organic molecules. Its ability to form stable silicon-carbon bonds allows chemists to introduce protecting groups that can be selectively removed under mild conditions. This property is particularly valuable in multi-step synthetic routes where functional group compatibility is a critical consideration. For instance, in the development of novel pharmaceuticals, Tri-n-propylsilane has been employed to protect alcohols and amines before further functionalization, ensuring high yields and purity.

Moreover, Tri-n-propylsilane has found utility in analytical chemistry, particularly in gas chromatography (GC) and mass spectrometry (MS). Its high volatility and stability make it an excellent derivatization agent for polar compounds that are difficult to analyze directly by GC. By converting these compounds into more volatile silylated derivatives, researchers can achieve better separation and detection limits. Recent studies have demonstrated its effectiveness in analyzing environmental pollutants and biomarkers in biological samples.

In the realm of pharmaceutical research, Tri-n-propylsilane has been increasingly used in the synthesis of drug intermediates and active pharmaceutical ingredients (APIs). Its role in protecting functional groups during synthetic reactions has streamlined many drug development processes. For example, it has been utilized in the preparation of protease inhibitors and antiviral agents, where precise control over reaction conditions is essential for achieving desired molecular architectures.

Recent advancements in organosilicon chemistry have further expanded the applications of Tri-n-propylsilane. Researchers have developed novel catalytic systems that enhance the efficiency of silylation reactions using this compound. These advancements have not only improved reaction yields but also reduced waste generation, aligning with green chemistry principles. Additionally, the development of more selective silylation reagents based on Tri-n-propylsilane has opened new avenues for synthetic chemists to explore complex molecular transformations.

The versatility of Tri-n-propylsilane also extends to its use in material science. Its ability to form stable silicon-carbon bonds has been leveraged in the synthesis of advanced materials such as polymers and coatings. These materials exhibit enhanced thermal stability and chemical resistance, making them suitable for high-performance applications in industries ranging from aerospace to electronics.

In conclusion, Tri-n-propylsilane (CAS No. 998-29-8) is a multifaceted compound with broad applications across various fields of chemistry. Its role as a silylation agent continues to be pivotal in organic synthesis, pharmaceutical research, and analytical chemistry. The recent advancements in organosilicon chemistry have further highlighted its importance, paving the way for innovative applications and sustainable chemical processes.